Cas no 1444306-00-6 (1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine)

• Product Name: 1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine
• CAS No: 1444306-00-6
• MF: C₁₆H₁₈ClN₅O₂
• MW: 347.799421787262
• CID: 6428719
• PubChem ID: 75370635
• Update Time: 2025-06-08

1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS033137136
• 1444306-00-6
• Z1175223645
• (2-chloropyridin-3-yl)-[4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazin-1-yl]methanone
• 1-(2-chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine
• EN300-26609935
• 1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine

• Inchi： 1S/C16H18ClN5O2/c17-14-12(2-1-5-18-14)16(23)22-8-6-21(7-9-22)10-13-19-15(24-20-13)11-3-4-11/h1-2,5,11H,3-4,6-10H2
• InChI Key： SLVIPOCPVIKPRI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCN(CC2=NOC(C3CC3)=N2)CC1)=O

Computed Properties

• Exact Mass: 347.1149025g/mol
• Monoisotopic Mass: 347.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine

Introduction to 1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine (CAS No. 1444306-00-6)

1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine, with the CAS number 1444306-00-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine ring, a chloropyridine moiety, and a cyclopropyl-substituted oxadiazole group. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperazine ring in 1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine is a common scaffold in many pharmaceuticals due to its ability to enhance solubility and bioavailability. The chloropyridine moiety is known for its broad-spectrum biological activities, including antifungal and antibacterial properties. The cyclopropyl-substituted oxadiazole group adds further complexity and potential for modulating specific biological targets.

Recent studies have explored the pharmacological properties of 1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus. This dual functionality as both an anti-inflammatory and antiviral agent highlights its versatility and potential for broad-spectrum therapeutic applications.

The synthesis of 1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine involves several steps that require precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the piperazine ring, the introduction of the chloropyridine moiety, and the attachment of the cyclopropyl-substituted oxadiazole group. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to optimize these processes.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine. Early results from Phase I trials have shown promising safety profiles with minimal adverse effects. These findings are encouraging and suggest that this compound may have a favorable therapeutic index for further development.

The potential applications of 1-(2-Chloropyridine-3-carbonyl)-4-[(5-cyclopropyl-1,2,4-oxadiazol-3-y l)methyl]piperazine extend beyond traditional pharmaceuticals. It has also been explored for use in drug delivery systems due to its ability to enhance the solubility and permeability of other active pharmaceutical ingredients (APIs). This property makes it a valuable component in formulating combination therapies where multiple drugs need to be delivered simultaneously.

In conclusion, 1-(2-Chloropyridine-3-carbonyl)-4-[ (5-cyclopropyl - 1 , 2 , 4 - oxadiazol - 3 - y l ) methyl ] piperazine (CAS No. 1444306 - 00 - 6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and promising biological activities make it an exciting subject of ongoing research in medicinal chemistry and pharmaceutical science. As more data from clinical trials become available, it is expected that this compound will play a crucial role in the development of new treatments for inflammatory diseases and viral infections.